![molecular formula C11H10FN3O2 B2677859 Methyl 1-(2-amino-4-fluorophenyl)pyrazole-3-carboxylate CAS No. 2248367-15-7](/img/structure/B2677859.png)
Methyl 1-(2-amino-4-fluorophenyl)pyrazole-3-carboxylate
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Description
“Methyl 1-(2-amino-4-fluorophenyl)pyrazole-3-carboxylate” is a compound that belongs to the class of pyrazoles . Pyrazoles are a class of organic compounds with a five-membered aromatic ring, two nitrogen atoms, and three carbon atoms . They are known for their large therapeutic potential and are used in various areas of organic and medicinal chemistry .
Synthesis Analysis
The synthesis of pyrazole compounds is of great interest to the academic community and industry . A variety of methods have been developed for the synthesis of pyrazole derivatives, including the reaction of active methylene compounds with hydrazonoyl bromides . Other methods involve the use of resinous, nontoxic, thermally stable, and cost-effective catalysts .Chemical Reactions Analysis
Pyrazole compounds can undergo a variety of chemical reactions. For instance, a radical addition followed by intramolecular cyclization can afford the important pyrazole skeleton . Other reactions involve the use of strong bases such as t-BuOK .Future Directions
The future directions for the research and development of pyrazole compounds like “Methyl 1-(2-amino-4-fluorophenyl)pyrazole-3-carboxylate” are promising. They have large therapeutic potential and are of great interest to the academic community and industry . In particular, the most relevant results have been obtained for anticancer/anti-inflammatory compounds .
Properties
IUPAC Name |
methyl 1-(2-amino-4-fluorophenyl)pyrazole-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10FN3O2/c1-17-11(16)9-4-5-15(14-9)10-3-2-7(12)6-8(10)13/h2-6H,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REAKZTMZEPLPBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NN(C=C1)C2=C(C=C(C=C2)F)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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